![molecular formula C3H6KOS2+ B019968 Potassium ethylxanthate CAS No. 140-89-6](/img/structure/B19968.png)
Potassium ethylxanthate
Overview
Description
Potassium ethylxanthate (KEX) is a chemical compound that is used as a reagent in a variety of laboratory and industrial applications. KEX is a potassium salt of ethylxanthic acid, a weak organic acid. It is a white, odorless, crystalline powder that is soluble in water and alcohol. KEX is widely used in the laboratory as a reagent for the synthesis of various organic compounds, in the manufacture of pharmaceuticals, and in the production of various products. It is also used in the paper industry as a sizing agent and in the production of photographic films.
Scientific Research Applications
Indicator Electrode in Amperometric Titrations : It serves as an indicator electrode for amperometric titrations of metal ions, facilitating accurate determination of metal ions in mixtures under controlled pH conditions (Saraswathi, 1977).
Corrosion Inhibitor for Copper : It effectively inhibits copper dissolution in acidic sodium chloride solutions, with its inhibitory action increasing with pH (Scendo, 2005).
Synthesis of Isoindigos : Potassium ethylxanthate-mediated dimerization of 3-chlorooxindoles leads to the synthesis of isoindigo derivatives without chromatographic purification (Meesin, Chotsaeng, & Kuhakarn, 2022).
Mobilization of Nickel in Mice : Intravenous administration of nickel with this compound increases its uptake in mice tissues, unlike oral administration (Jasim & Tjälve, 1986).
Influence on Sulphide Ore Flotation : The oxidation of potassium dixanthates to tetraxanthogens significantly impacts the efficiency of sulphide ore flotation processes (Hunt & Winter, 1972).
Interaction with Metal Surfaces : this compound reacts with triphenylgermanium, tin, and lead chloride, leading to organometal-substituted mono- and dithio compounds (Schmidt, Schumann, Gliniecki, & Jaggard, 1969).
Estimation of Surfactant Concentrations : The batochromic shift in UV absorption spectra of mixtures with dodecyltrimethylammonium bromide ions at the micelle surface can estimate concentrations and absorption characteristics (Szymońska & Czarnecki, 1978).
Flotation of Zinc Carbonate : Used as a collector for floating fine grains of zinc carbonate, with sulphydryl and copper ions as activators (Janusz, Szymula, & Szczypa, 1983).
FT-IR Spectroscopy in Sphalerite Studies : FT-IR spectroscopy has been used to study its reaction with copper-activated sphalerite, revealing the formation of copper(I) ethylxanthate and diethyldixanthogen (Termes & Richardson, 1986).
Electrochemical Behavior with Copper : Exhibits similar electrochemical behavior to copper in plain NaCl solutions, forming complex layers under certain conditions (Becerra, Salvarezza, & Arvia, 1987).
Safety and Hazards
Future Directions
Potassium ethyl xanthate has been found to be highly effective in preventing mild steel corrosion in acidic media . Electrophilic xanthylation represents a promising approach but has rarely been explored mainly due to the lack of powerful electrophilic reagents . Synthetic exploration of electrophilic xanthylation via powerful N-xanthylphthalimides was investigated . This strategy might provide a new avenue to less-concerned but meaningful electrophilic xanthylation in organic synthesis .
properties
IUPAC Name |
potassium;ethoxymethanedithioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6OS2.K/c1-2-4-3(5)6;/h2H2,1H3,(H,5,6);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCBJVAJGLKENNC-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=S)[S-].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5KOS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
151-01-9 (Parent) | |
Record name | Potassium xanthogenate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000140896 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID6042315 | |
Record name | Potassium ethyl xanthate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6042315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, White to light yellow solid; [Merck Index] Light yellow powder with an unpleasant odor; [Alfa Aesar MSDS] | |
Record name | Carbonodithioic acid, O-ethyl ester, potassium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Potassium xanthogenate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/16894 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
140-89-6 | |
Record name | Potassium xanthogenate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000140896 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Carbonodithioic acid, O-ethyl ester, potassium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Potassium ethyl xanthate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6042315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Potassium O-ethyl dithiocarbonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.946 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | POTASSIUM ETHYLXANTHATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1A6K3Y576K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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